Cas no 149655-76-5 (D-Digitalose)

• Product Name: D-Digitalose
• CAS No: 149655-76-5
• MF: C₇H₁₄O₅
• MW: 178.183063030243
• CID: 6643612
• PubChem ID: 554111
• Update Time: 2024-03-02

D-Digitalose Chemical and Physical Properties

Names and Identifiers

• 3-O-Methyl-6-deoxy-L-glucose
• D-Digitalose
• 6-Deoxy-3-O-methylhexose #
• 4481-08-7
• SCHEMBL22748759
• MPQBLCRFUYGBHE-UHFFFAOYSA-N

• Inchi： 1S/C7H14O5/c1-4(9)6(11)7(12-2)5(10)3-8/h3-7,9-11H,1-2H3
• InChI Key： MPQBLCRFUYGBHE-UHFFFAOYSA-N
• SMILES： O(C)C(C(C=O)O)C(C(C)O)O

Computed Properties

• Exact Mass: 178.08412354g/mol
• Monoisotopic Mass: 178.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 87Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Medium-chain aldehydes